Cas no 120378-16-7 (Cyclohexanecarboxylic acid, 2-amino-, 1,1-dimethylethyl ester, (1R,2S)-rel-)

• Product Name: Cyclohexanecarboxylic acid, 2-amino-, 1,1-dimethylethyl ester, (1R,2S)-rel-
• CAS No: 120378-16-7
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 5967594
• PubChem ID: 53874844
• Update Time: 2025-06-29

Cyclohexanecarboxylic acid, 2-amino-, 1,1-dimethylethyl ester, (1R,2S)-rel- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 2-amino-, 1,1-dimethylethyl ester, (1R,2S)-rel-
• 2165628-71-5
• EN300-737691
• rac-tert-butyl (1R,2S)-2-aminocyclohexane-1-carboxylate
• EN300-27723896
• 120378-16-7
• tert-butyl (1R,2S)-2-aminocyclohexane-1-carboxylate
• Rel-tert-butyl (1R,2S)-2-aminocyclohexane-1-carboxylate

• Inchi： 1S/C11H21NO2/c1-11(2,3)14-10(13)8-6-4-5-7-9(8)12/h8-9H,4-7,12H2,1-3H3/t8-,9+/m1/s1
• InChI Key： HFRHUFPCVALQOE-BDAKNGLRSA-N
• SMILES： [C@@H]1(C(OC(C)(C)C)=O)CCCC[C@@H]1N

Computed Properties

• Exact Mass: 199.157228913g/mol
• Monoisotopic Mass: 199.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 0.990±0.06 g/cm3(Predicted)
• Boiling Point: 261.1±33.0 °C(Predicted)
• pka: 9.20±0.70(Predicted)

Additional information on Cyclohexanecarboxylic acid, 2-amino-, 1,1-dimethylethyl ester, (1R,2S)-rel-

Cyclohexanecarboxylic acid, 2-amino-, 1,1-dimethylethyl ester, (1R,2S)-rel- (CAS No. 120378-16-7): A Comprehensive Overview

Cyclohexanecarboxylic acid, 2-amino-, 1,1-dimethylethyl ester, (1R,2S)-rel- (CAS No. 120378-16-7) is a chiral compound that has garnered significant attention in the fields of organic synthesis and pharmaceutical research due to its unique structural and chemical properties. This compound, often referred to as (1R,2S)-rel-2-Amino-cyclohexanecarboxylic acid tert-butyl ester, is a valuable building block in the synthesis of complex molecules and has potential applications in the development of novel drugs and biologically active compounds.

The chiral nature of Cyclohexanecarboxylic acid, 2-amino-, 1,1-dimethylethyl ester, (1R,2S)-rel- makes it particularly useful in asymmetric synthesis, where the selective formation of one enantiomer over another is crucial. The tert-butyl ester group provides additional stability and reactivity control, making it an ideal intermediate for various synthetic transformations. Recent advancements in chiral catalysis and enantioselective synthesis have further highlighted the importance of this compound in the development of new methodologies for the preparation of chiral molecules.

In the pharmaceutical industry, Cyclohexanecarboxylic acid, 2-amino-, 1,1-dimethylethyl ester, (1R,2S)-rel- has been explored for its potential as a prodrug precursor. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes in the body. The tert-butyl ester group can be selectively cleaved under specific physiological conditions, releasing the active amino acid derivative. This approach has been shown to improve the bioavailability and pharmacokinetic properties of drugs, making them more effective and safer for therapeutic use.

Recent studies have also investigated the use of Cyclohexanecarboxylic acid, 2-amino-, 1,1-dimethylethyl ester, (1R,2S)-rel- in the synthesis of peptidomimetics and other bioactive molecules. Peptidomimetics are designed to mimic the structure and function of natural peptides but with improved stability and bioavailability. The chiral center and amino group in this compound provide multiple points for functionalization and modification, allowing for the creation of a wide range of structurally diverse molecules with potential therapeutic applications.

The chemical structure of Cyclohexanecarboxylic acid, 2-amino-, 1,1-dimethylethyl ester, (1R,2S)-rel- consists of a cyclohexane ring with a carboxylic acid group at one position and an amino group at another. The tert-butyl ester group is attached to the carboxylic acid moiety, providing additional steric hindrance and stability. The (1R,2S) configuration ensures that the compound has a specific stereochemistry that can be exploited in various synthetic strategies.

Synthesis of Cyclohexanecarboxylic acid, 2-amino-, 1,1-dimethylethyl ester, (1R,2S)-rel- typically involves several steps. One common approach is to start with a commercially available chiral cyclohexane derivative and introduce the amino and carboxylic acid functionalities through selective reactions. The tert-butyl ester group can be introduced via esterification reactions using tert-butanol or other suitable reagents. The final product is then purified using techniques such as column chromatography or recrystallization to ensure high purity and enantiomeric excess.

The physical properties of Cyclohexanecarboxylic acid, 2-amino-, 1,1-dimethylethyl ester, (1R,2S)-rel- include its solubility in common organic solvents such as dichloromethane and ethyl acetate. It is relatively stable under standard laboratory conditions but should be stored away from moisture and strong acids to prevent degradation. The compound can be characterized using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) to confirm its structure and purity.

In conclusion, Cyclohexanecarboxylic acid, 2-amino-, 1,1-dimethylethyl ester, (1R,2S)-rel- (CAS No. 120378-16-7) is a versatile chiral compound with significant potential in organic synthesis and pharmaceutical research. Its unique structural features make it an ideal building block for the synthesis of complex molecules and prodrugs. Ongoing research continues to explore new applications and methodologies involving this compound, further solidifying its importance in the scientific community.